Cas no 1251272-12-4 (2-Chloro-4-cyclobutoxypyrimidine)

• Product Name: 2-Chloro-4-cyclobutoxypyrimidine
• CAS No: 1251272-12-4
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD16712422
• CID: 4691298
• Update Time: 2025-05-23

2-Chloro-4-cyclobutoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyclobutoxypyrimidine
• 2-Chloro-4-(cyclobutyloxy)pyrimidine

• MDL： MFCD16712422
• Inchi： 1S/C8H9ClN2O/c9-8-10-5-4-7(11-8)12-6-2-1-3-6/h4-6H,1-3H2
• InChI Key： LMKNSLRUIGDVFL-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)OC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-4-cyclobutoxypyrimidine

Introduction to 2-Chloro-4-cyclobutoxypyrimidine (CAS No. 1251272-12-4)

2-Chloro-4-cyclobutoxypyrimidine, identified by its Chemical Abstracts Service (CAS) number 1251272-12-4, is a significant intermediate in the field of pharmaceutical chemistry. This compound has garnered attention due to its versatile applications in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, combining a chloropyrimidine core with a cyclobutoxy substituent, make it a valuable building block for medicinal chemists exploring new drug candidates.

The structural motif of 2-chloro-4-cyclobutoxypyrimidine consists of a pyrimidine ring system, which is a common scaffold in many pharmacologically relevant compounds. The pyrimidine ring is a heterocyclic aromatic compound that serves as a key structural component in various nucleoside analogs and other bioactive molecules. The presence of a chlorine atom at the 2-position enhances the electrophilicity of the pyrimidine ring, facilitating nucleophilic substitution reactions that are crucial for further functionalization. Additionally, the cyclobutoxy group at the 4-position introduces steric and electronic effects that can influence the overall biological activity and pharmacokinetic properties of derivatives.

In recent years, 2-chloro-4-cyclobutoxypyrimidine has been extensively studied as a precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases and other protein kinases involved in cancer and inflammatory diseases. The pyrimidine scaffold is well-documented for its role in kinase inhibition due to its ability to mimic ATP binding pockets. The chloropyrimidine moiety allows for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups that can optimize binding affinity and selectivity.

One of the most compelling applications of 2-chloro-4-cyclobutoxypyrimidine is in the development of antiviral agents. Pyrimidine derivatives have shown promise in inhibiting viral polymerases and replication mechanisms. The cyclobutoxy group can be strategically modified to enhance solubility and metabolic stability, which are critical factors for drug efficacy and safety. Recent studies have highlighted the use of this compound in generating lead compounds for antiviral therapies targeting RNA viruses, including those responsible for emerging infectious diseases.

The synthesis of 2-chloro-4-cyclobutoxypyrimidine typically involves multi-step organic transformations starting from commercially available pyrimidine derivatives. Key steps often include chlorination at the 2-position followed by nucleophilic substitution with cyclobutanol or its equivalents under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this intermediate more accessible for industrial applications. Catalytic systems such as palladium-based catalysts have been employed to improve yields and reduce reaction times, aligning with green chemistry principles.

From a computational chemistry perspective, 2-chloro-4-cyclobutoxypyrimidine has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of optimized derivatives. These computational approaches are complemented by experimental validations, ensuring that structural modifications lead to desired biological outcomes. High-throughput screening (HTS) techniques have also been utilized to rapidly identify promising analogs based on their binding affinities and physicochemical properties.

The pharmacological profile of compounds derived from 2-chloro-4-cyclobutoxypyrimidine has been thoroughly evaluated in preclinical studies. These investigations have focused on assessing their efficacy against specific disease targets while minimizing off-target effects. The cyclobutoxy group plays a crucial role in modulating drug-likeness parameters such as solubility, permeability, and metabolic stability. By fine-tuning this moiety, researchers can achieve optimal pharmacokinetic profiles essential for therapeutic success.

In conclusion, 2-chloro-4-cyclobutoxypyrimidine (CAS No. 1251272-12-4) represents a valuable intermediate with broad applications in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it instrumental in designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.